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Compound of Interest

Compound Name: Elevenostat

Cat. No.: B8236790

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and proper disposal of investigational compounds like Elevenostat is paramount. This

document provides a comprehensive guide to the proper disposal procedures for Elevenostat,
grounded in established safety protocols for hazardous chemical waste and investigational

drugs.

Elevenostat: Key Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for Elevenostat is not publicly available, its

classification as a selective HDAC11 inhibitor and a hydroxamic acid derivative informs the

necessary safety and disposal precautions.[1] The following table summarizes key data for

Elevenostat.
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Property Data

Chemical Name Elevenostat (JB3-22)

CAS Number 1454902-97-6

Molecular Formula C₁₆H₁₇N₃O₄

Molecular Weight 315.32 g/mol

Appearance Solid

Solubility Soluble in DMSO

Known Biological Action
Selective HDAC11 inhibitor; induces apoptosis

in multiple myeloma cells.[1]

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

6 months, -20°C for 1 month.[1]

Experimental Protocols: Proper Disposal of
Elevenostat
As an investigational drug, Elevenostat waste must be managed as hazardous chemical

waste. The following step-by-step procedure should be followed to ensure its safe disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab

coat, when handling Elevenostat.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with Elevenostat, including unused or expired

powder, contaminated lab supplies (e.g., weigh boats, pipette tips, gloves), and empty

vials, in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste:
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Collect all liquid waste containing Elevenostat, such as solutions in DMSO or other

solvents, in a separate, designated, and leak-proof hazardous waste container.

The first rinse of any container that held Elevenostat must be collected and disposed of

as hazardous waste. For highly toxic chemicals, the first three rinses should be collected.

[2]

3. Waste Container Labeling:

Properly label all hazardous waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "Elevenostat"

The specific solvent(s) used (e.g., "DMSO")

The approximate concentration of Elevenostat

The date the waste was first added to the container

4. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, secure area away from incompatible

materials.

Keep containers sealed except when adding waste.

5. Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Do not dispose of Elevenostat down the drain or in the regular trash.

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.
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Logical Workflow for Elevenostat Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Elevenostat waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8236790/docs?utm_src=pdf-body#essential-safety-and-disposal-protocols-for-elevenostat
https://www.benchchem.com/product/b8236790/docs?utm_src=pdf-body#essential-safety-and-disposal-protocols-for-elevenostat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8236790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generation of
Elevenostat Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Classify Waste Type

Solid Waste
(Unused powder, contaminated labware)

Solid

Liquid Waste
(Solutions, first rinseate)

Liquid

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Store in Designated
Secure Area

Contact Environmental
Health & Safety (EHS) for Pickup

Proper Disposal via
Certified Vendor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Elevenostat waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8236790/docs?utm_src=pdf-body-img#essential-safety-and-disposal-protocols-for-elevenostat
https://www.benchchem.com/product/b8236790/docs?utm_src=pdf-body#essential-safety-and-disposal-protocols-for-elevenostat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8236790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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